3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one

• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H17N5O/c20-13-10-15-17-14(16-13)19-8-6-18(7-9-19)11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,16,17,20)
• InChI Key: WXPIPLUNYSBFBR-UHFFFAOYSA-N
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC(=O)C=NN3

Description

3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one, also known as BPT, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPT is a triazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one is not fully understood, but studies have suggested that it may act through the inhibition of specific enzymes or receptors. For example, 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has also been shown to bind to the sigma-1 receptor, which is implicated in various cellular processes, including calcium signaling and protein folding.
Biochemical and Physiological Effects:
3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has been shown to exhibit a range of biochemical and physiological effects, including cytotoxicity, anti-inflammatory activity, and neuroprotective effects. 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has also been shown to modulate various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway. Additionally, 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has been shown to induce apoptosis in cancer cells and to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one in lab experiments is its high yield of synthesis, which allows for large-scale production. Additionally, 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one exhibits a range of biochemical and physiological effects, making it a versatile compound for various applications. However, one limitation of using 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one in lab experiments is its potential toxicity, which may require careful handling and monitoring.

Future Directions

There are several potential future directions for the study of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one. One area of research could focus on the development of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one-based drugs for cancer treatment, Alzheimer's disease, and Parkinson's disease. Additionally, further studies could investigate the mechanism of action of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one and its potential interactions with other drugs. Furthermore, studies could explore the potential use of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one as a tool for chemical biology research and drug discovery.

Synthesis Methods

The synthesis of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one can be achieved through various methods, including the reaction of 4-benzylpiperazine with cyanogen bromide, followed by the reaction of the resulting intermediate with thiourea. Another method involves the reaction of 4-benzylpiperazine with triphosgene followed by the reaction of the resulting intermediate with thiourea. Both methods result in the formation of 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one with high yields.

Scientific Research Applications

3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one exhibits cytotoxic effects on cancer cells, making it a promising candidate for cancer treatment. 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease. Additionally, 3-(4-benzylpiperazin-1-yl)-2H-1,2,4-triazin-5-one has been shown to exhibit neuroprotective effects in Parkinson's disease models.